2-(2,4-dichlorophenyl)-1-[(4-methylbenzyl)oxy]-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-(2,4-dichlorophenyl)-1-[(4-methylphenyl)methoxy]imidazo[4,5-b]pyridine
• InChI: InChI=1S/C20H15Cl2N3O/c1-13-4-6-14(7-5-13)12-26-25-18-3-2-10-23-19(18)24-20(25)16-9-8-15(21)11-17(16)22/h2-11H,12H2,1H3
• InChI Key: COGWQKWMKKWWTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CON2C3=C(N=CC=C3)N=C2C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C20H15Cl2N3O
• Molecular Weight: 384.3 g/mol
• CAS No.: 338978-59-9

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. The structure can often be found in chemical databases.

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can often be found in the scientific literature.

Molecular Structure Analysis

Molecular structure analysis involves understanding the 3D arrangement of atoms in a molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves understanding how the compound reacts with other substances. Information on this can often be found in the scientific literature.

Physical and Chemical Properties Analysis

This involves understanding properties like melting point, boiling point, solubility, etc. This information can often be found in chemical databases.

Scientific Research Applications

Synthetic Methodologies

A significant area of application for these compounds is in the development of new synthetic methods. For instance, a study explored the synthesis of imidazo[1,2-a]pyridine-based derivatives through reactions involving a-haloketones and 2-aminopyridines. This research highlighted the structural flexibility and potential for creating various biologically active compounds using this scaffold (Kwong et al., 2019). Additionally, Lifshits et al. (2015) developed a method for preparing (2-aminopyridin-4-yl)methanol, a precursor for many imidazo[1,2-a]pyridine derivatives, showcasing the versatility and importance of these compounds in organic synthesis (Lifshits et al., 2015).

Biological Activities

Research has also uncovered the biological relevance of imidazo[1,2-a]pyridine derivatives. For example, certain derivatives have been identified as potential acetylcholinesterase (AChE) inhibitors, offering prospects for treating neurodegenerative diseases like Alzheimer's (Kwong et al., 2019). Another study by Saady et al. (2021) evaluated the corrosion inhibition properties of imidazo[4,5-b]pyridine derivatives on mild steel, demonstrating their utility in industrial applications to protect against corrosion (Saady et al., 2021).

Material Sciences

In the realm of material sciences, the luminescent properties of rhenium(I) tricarbonyl complexes with pyridine-functionalized N-heterocyclic carbene ligands have been explored. These complexes, which include the imidazo[4,5-b]pyridine structure, exhibit blue-green luminescence, making them candidates for applications in light-emitting devices and sensors (Li et al., 2012).

Mechanism of Action

The mechanism of action is particularly relevant for drugs and involves understanding how the compound interacts with biological systems.

Safety and Hazards

Information on safety and hazards can often be found in Material Safety Data Sheets (MSDS) and chemical databases.